Cas no 2228137-70-8 (2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol
• CAS No: 2228137-70-8
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5758826
• PubChem ID: 165780396
• Update Time: 2025-05-22

2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-[3-(methylsulfanyl)phenyl]propan-1-ol
• EN300-1750325
• 2228137-70-8
• 2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol

• Inchi： 1S/C11H17NOS/c1-11(12,8-13)7-9-4-3-5-10(6-9)14-2/h3-6,13H,7-8,12H2,1-2H3
• InChI Key： RZAACNFXURTWJE-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(C)(CO)N

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol

Comprehensive Overview of 2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol (CAS No. 2228137-70-8)

2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol, with the CAS number 2228137-70-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino group, a methylsulfanyl moiety, and a phenylpropanol backbone, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules targeting neurological and metabolic pathways.

The compound's IUPAC name reflects its complex architecture, highlighting the presence of a methylsulfanyl group attached to a phenyl ring, which is further linked to a propanol chain with an amino substituent. This configuration contributes to its solubility in polar organic solvents, a property critical for its use in laboratory settings. Recent studies have explored its role as a precursor in the synthesis of chiral ligands and catalysts, aligning with the growing demand for enantioselective synthesis in the pharmaceutical industry.

In the context of current trends, 2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, such as catalytic hydrogenation or enzymatic reactions, to reduce waste and energy consumption. These efforts resonate with global initiatives to minimize the environmental footprint of chemical manufacturing, a subject frequently searched by academics and industry professionals alike.

Another area of interest is the compound's potential biological activity. Preliminary in vitro studies suggest that derivatives of 2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol may exhibit moderate inhibitory effects on certain enzymes involved in inflammation. While further validation is needed, these findings have sparked discussions in online forums and scientific communities about its applicability in drug development, particularly for chronic conditions where novel therapeutic targets are sought.

From a technical standpoint, the synthesis of CAS 2228137-70-8 typically involves multi-step organic reactions, including Grignard additions and reductive amination. Optimizing these processes for higher yields and purity remains a focus for chemists, as evidenced by recent publications in journals like The Journal of Organic Chemistry. Such advancements are crucial for scaling up production while maintaining cost-effectiveness, a priority for manufacturers responding to market demands.

In summary, 2-amino-2-methyl-3-3-(methylsulfanyl)phenylpropan-1-ol represents a compelling case study at the intersection of medicinal chemistry and industrial innovation. Its structural complexity and functional diversity make it a valuable subject for both academic research and practical applications, ensuring its continued relevance in scientific discourse and search engine queries related to specialty chemicals and pharmaceutical intermediates.